Cas no 1214331-86-8 (3-Fluoro-2-hydroxy-5-phenylpyridine)

• Product Name: 3-Fluoro-2-hydroxy-5-phenylpyridine
• CAS No: 1214331-86-8
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 4921393
• Update Time: 2025-05-23

3-Fluoro-2-hydroxy-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-hydroxy-5-phenylpyridine
• 3-Fluoro-2-hydroxy-5-phenylpyridine

• Inchi： 1S/C11H8FNO/c12-10-6-9(7-13-11(10)14)8-4-2-1-3-5-8/h1-7H,(H,13,14)
• InChI Key： KZQKDMHHYPITQK-UHFFFAOYSA-N
• SMILES： FC1C(NC=C(C=1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 3-Fluoro-2-hydroxy-5-phenylpyridine

Introduction to 3-Fluoro-2-hydroxy-5-phenylpyridine (CAS No: 1214331-86-8)

3-Fluoro-2-hydroxy-5-phenylpyridine, identified by its Chemical Abstracts Service (CAS) number 1214331-86-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological significance. The structural features of 3-Fluoro-2-hydroxy-5-phenylpyridine, including the presence of a fluoro substituent, a hydroxyl group, and a phenyl ring, contribute to its unique chemical properties and potential therapeutic applications.

The fluoro atom at the 3-position of the pyridine ring is a key structural element that influences the electronic and steric properties of the molecule. Fluorine is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In contrast, the hydroxyl group at the 2-position introduces polarity and hydrogen bonding capabilities, which can be critical for interactions with biological receptors. The phenyl ring at the 5-position further extends the molecular framework, providing additional opportunities for molecular recognition and functionalization.

Recent advancements in computational chemistry and drug discovery have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at specific positions within the pyridine core can significantly alter biological activity. For instance, the combination of a fluoro substituent with an hydroxyl group has been shown to enhance receptor binding in certain enzyme inhibition assays. This synergistic effect has prompted researchers to explore derivatives like 3-Fluoro-2-hydroxy-5-phenylpyridine as potential leads for new drugs.

In the realm of medicinal chemistry, 3-Fluoro-2-hydroxy-5-phenylpyridine has been investigated for its potential role in addressing various therapeutic challenges. One area of interest is its application in anticancer research. Pyridine derivatives have been reported to exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The presence of both a fluoro atom and an hydroxyl group in 3-Fluoro-2-hydroxy-5-phenylpyridine suggests that it may interact with these targets in a manner conducive to cancer therapy. Preliminary studies have indicated that this compound demonstrates promising activity against certain cancer cell lines, making it a valuable candidate for further exploration.

Another significant area where 3-Fluoro-2-hydroxy-5-phenylpyridine shows promise is in neurodegenerative diseases. The compound’s ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has been a focus of recent research. Pyridine-based molecules have been implicated in modulating neurotransmitter systems, which are often dysregulated in conditions such as Alzheimer’s disease and Parkinson’s disease. The unique structural features of 3-Fluoro-2-hydroxy-5-phenylpyridine, including its fluoro and hydroxyl substituents, may enable it to interact with CNS targets in a way that could ameliorate symptoms associated with these disorders.

The synthesis of 3-Fluoro-2-hydroxy-5-phenylpyridine is another critical aspect that has been extensively studied. Researchers have developed various synthetic routes to achieve high yields and purity while minimizing side reactions. The use of modern catalytic methods has enabled more efficient production processes, which are essential for large-scale pharmaceutical applications. Additionally, green chemistry principles have been incorporated into some synthetic strategies to reduce environmental impact and improve sustainability.

From a regulatory perspective, ensuring compliance with quality standards is paramount when developing new pharmaceutical compounds like 3-fluoro--2-hydroxy--5--phenylpyridine (CAS No: 1214331--86--8). Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency, safety, and efficacy. Furthermore, thorough characterization through analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) is essential for confirming molecular structure and purity.

The future prospects for 3-fluoro--2-hydroxy--5--phenylpyridine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are likely to drive innovation in this field. As our understanding of biological mechanisms continues to evolve, compounds like 3-fluoro--2-hydroxy--5--phenylpyridine may find utility in treating an array of diseases beyond their current scope.